In cellulo protein labelling with Ru-conjugate for luminescence imaging and bioorthogonal photocatalysis†
Chemical Communications Pub Date: 2015-09-24 DOI: 10.1039/C5CC05405B
Abstract
Labelling of proteins with a luminescent ruthenium complex enables the direct visualization and photocatalytic reduction of aryl azide in live cells. The confinement of catalysis to the labeled proteins was visualized using an azide-based immolative linker releasing a precipitating dye.
Recommended Literature
- [1] The synthesis of CdZnTe semiconductor thin films for tandem solar cells
- [2] Back cover
- [3] Tuning metal cluster catalytic activity with morphology and composition: a DFT study of O2 dissociation at the global minimum of PtmPdn (m + n = 5) clusters
- [4] Ligand-field symmetry effects in Fe(ii) polypyridyl compounds probed by transient X-ray absorption spectroscopy†
- [5] Unprotected and interconnected Ru0 nano-chain networks: advantages of unprotected surfaces in catalysis and electrocatalysis†
- [6] Tetronic acids
- [7] Back cover
- [8] Cu clusters/TiO2−x with abundant oxygen vacancies for enhanced electrocatalytic nitrate reduction to ammonia†
- [9] Back matter
- [10] Mechanism for formation of atmospheric Cl atom precursors in the reaction of dinitrogen oxides with HCl/Cl− on aqueous films†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 1194-18-9
